Cas no 181772-08-7 (3,5-Bis(trifluoromethyl)-benzeneethanamine)

3,5-Bis(trifluoromethyl)-benzeneethanamine is a fluorinated aromatic amine characterized by the presence of two trifluoromethyl groups at the 3 and 5 positions of the benzene ring, along with an ethanamine substituent. This structure imparts high electron-withdrawing properties and enhanced chemical stability, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl groups contribute to increased lipophilicity and metabolic resistance, which can improve bioavailability in active compounds. Its reactivity as a building block allows for versatile applications in the development of biologically active molecules, particularly in medicinal chemistry for drug candidates targeting CNS and inflammatory pathways. The compound is typically handled under inert conditions due to its sensitivity.

3,5-Bis(trifluoromethyl)-benzeneethanamine structure

181772-08-7 structure

Product Name:3,5-Bis(trifluoromethyl)-benzeneethanamine

CAS No:181772-08-7

MF:C₁₀H₉F₆N

MW:257.175583600998

MDL:MFCD06212603

CID:2094652

PubChem ID:17979183

Update Time:2025-05-28

3,5-Bis(trifluoromethyl)-benzeneethanamine Chemical and Physical Properties

Names and Identifiers

- 2-[3,5-Bis(trifluoromethyl)phenyl]ethanamine
- CHEMBL4461688
- AT44236
- EN300-1928651
- DTXSID00591882
- AKOS017559811
- FS-5569
- 2-[3,5-Bis(trifluoromethyl)phenyl]ethan-1-amine
- SCHEMBL626371
- TQ0094
- MFCD06212603
- N-[3,5-bis(trifluoromethyl)benzyl]methylamine
- AB23299
- 2-[3',5'-Bis(trifluoromethyl)phenyl]ethylamine
- 2-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)ETHAN-1-AMINE
- 181772-08-7
- 3,5-Bis(trifluoromethyl)-benzeneethanamine
- 2-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)ETHANAMINE
- MDL： MFCD06212603
- Inchi： 1S/C10H9F6N/c11-9(12,13)7-3-6(1-2-17)4-8(5-7)10(14,15)16/h3-5H,1-2,17H2
- InChI Key： QJNMFINEIFVNMK-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CCN)(F)F

Computed Properties

Exact Mass: 257.06391826Da
Monoisotopic Mass: 257.06391826Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26Å²

3,5-Bis(trifluoromethyl)-benzeneethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	075274-1g	3,5-Bis(trifluoromethyl)-benzeneethanamine	181772-08-7	97%	1g	￡97.00	2022-03-01
Fluorochem	075274-5g	3,5-Bis(trifluoromethyl)-benzeneethanamine	181772-08-7	97%	5g	￡327.00	2022-03-01
Fluorochem	075274-25g	3,5-Bis(trifluoromethyl)-benzeneethanamine	181772-08-7	97%	25g	￡1590.00	2022-03-01
abcr	AB277450-1 g	2-[3',5'-Bis(trifluoromethyl)phenyl]ethylamine, 95%; .	181772-08-7	95%	1g	€175.00	2023-04-26
abcr	AB277450-5 g	2-[3',5'-Bis(trifluoromethyl)phenyl]ethylamine, 95%; .	181772-08-7	95%	5g	€450.00	2023-04-26
abcr	AB277450-1g	2-[3',5'-Bis(trifluoromethyl)phenyl]ethylamine, 95%; .	181772-08-7	95%	1g	€175.00	2025-02-17
abcr	AB277450-5g	2-[3',5'-Bis(trifluoromethyl)phenyl]ethylamine, 95%; .	181772-08-7	95%	5g	€450.00	2025-02-17
eNovation Chemicals LLC	Y1247301-250mg	3,5-Bis(trifluoromethyl)-benzeneethanamine	181772-08-7	97%	250mg	$290	2024-06-05
eNovation Chemicals LLC	Y1247301-1g	3,5-Bis(trifluoromethyl)-benzeneethanamine	181772-08-7	97%	1g	$415	2024-06-05
eNovation Chemicals LLC	Y1247301-5g	3,5-Bis(trifluoromethyl)-benzeneethanamine	181772-08-7	97%	5g	$845	2024-06-05